Cas no 1171345-21-3 (4-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)-2-methylpyrimidine)

• Product Name: 4-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)-2-methylpyrimidine
• CAS No: 1171345-21-3
• MF: C₂₀H₂₄N₆O₄S
• MW: 444.507362365723
• CID: 6151563
• PubChem ID: 44072269
• Update Time: 2025-08-05

4-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)-2-methylpyrimidine
• AKOS024515506
• 4-(4-((2,5-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)-2-methylpyrimidine
• 1171345-21-3
• 4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)-2-methylpyrimidine
• 4-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]-6-imidazol-1-yl-2-methylpyrimidine
• F5607-0061

• Inchi： 1S/C20H24N6O4S/c1-15-22-19(13-20(23-15)25-7-6-21-14-25)24-8-10-26(11-9-24)31(27,28)18-12-16(29-2)4-5-17(18)30-3/h4-7,12-14H,8-11H2,1-3H3
• InChI Key： UOJGCZPQKITFRY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(N1CCN(C2C=C(N3C=NC=C3)N=C(C)N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 444.15797444g/mol
• Monoisotopic Mass: 444.15797444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Additional information on 4-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)-2-methylpyrimidine

4-(2,5-Dimethoxybenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)-2-methylpyrimidine: A Comprehensive Overview

The compound 4-(2,5-Dimethoxybenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)-2-methylpyrimidine (CAS No. 1171345-21-3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities. The molecule's structure is characterized by a pyrimidine ring system substituted with a piperazine group at position 4 and an imidazole moiety at position 6, along with a methyl group at position 2. The piperazine ring is further substituted with a 2,5-dimethoxybenzenesulfonyl group, which adds complexity and functional diversity to the molecule.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The presence of the piperazine group in this compound is notable, as piperazines are commonly used in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets. The imidazole moiety further enhances the molecule's potential for bioisosteric replacements and hydrogen bonding capabilities.

The 2-methyl substitution on the pyrimidine ring contributes to the compound's stability and lipophilicity, which are critical properties for drug candidates. Additionally, the sulfonamide group (derived from 2,5-dimethoxybenzenesulfonic acid) plays a crucial role in modulating the molecule's pharmacokinetic properties. Sulfonamides are known for their ability to improve solubility and enhance binding affinity to target proteins.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a kinase inhibitor. Studies have demonstrated that this compound exhibits potent inhibitory activity against various kinases, including those involved in cancer signaling pathways. The dimethoxy substitution on the benzenesulfonyl group has been shown to enhance the molecule's selectivity and reduce off-target effects, making it a promising candidate for further preclinical development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The key intermediates include the corresponding piperazine derivative and imidazole-containing pyrimidine precursor. Optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product.

From an analytical standpoint, this compound has been thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational flexibility, which are essential for understanding its interactions with biological targets.

Looking ahead, this compound represents a valuable addition to the portfolio of pyrimidine-based drug candidates. Its unique combination of structural features makes it an attractive lead for further optimization in therapeutic areas such as oncology and inflammation. Ongoing research is focused on improving its pharmacokinetic profile and exploring its efficacy in animal models of disease.